Cas no 643044-91-1 (Benzyl N-Boc-3-amino-5-iodopentanoate)

• Product Name: Benzyl N-Boc-3-amino-5-iodopentanoate
• CAS No: 643044-91-1
• MF: C₁₇H₂₄INO₄
• MW: 433.281237602234
• MDL: MFCD28101613
• CID: 2090083
• PubChem ID: 86222911
• Update Time: 2025-05-21

Benzyl N-Boc-3-amino-5-iodopentanoate Chemical and Physical Properties

Names and Identifiers

• Benzyl N-Boc-3-amino-5-iodopentanoate
• MFCD28101613
• AKOS027256987
• 643044-91-1
• benzyl 5-iodo-3-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate
• BenzylN-Boc-3-amino-5-iodopentanoate
• AC6534
• SY030108

• MDL： MFCD28101613
• Inchi： 1S/C17H24INO4/c1-17(2,3)23-16(21)19-14(9-10-18)11-15(20)22-12-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,19,21)
• InChI Key： LIKUDQMPCDIZIS-UHFFFAOYSA-N
• SMILES： ICCC(CC(=O)OCC1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 433.07501Da
• Monoisotopic Mass: 433.07501Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 476.0±45.0 °C at 760 mmHg
• Flash Point: 241.7±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Benzyl N-Boc-3-amino-5-iodopentanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzyl N-Boc-3-amino-5-iodopentanoate

Comprehensive Overview of Benzyl N-Boc-3-amino-5-iodopentanoate (CAS No. 643044-91-1)

Benzyl N-Boc-3-amino-5-iodopentanoate (CAS No. 643044-91-1) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and medicinal chemistry. This compound features a unique combination of functional groups, including a Boc-protected amine, a benzyl ester, and an iodoalkyl moiety, making it a versatile intermediate for drug discovery and bioconjugation applications. Its molecular structure enables selective modifications, aligning with the growing demand for high-purity building blocks in targeted therapies and PROTACs (Proteolysis Targeting Chimeras), a trending topic in oncology research.

In recent years, the compound has gained attention due to its role in click chemistry and bioorthogonal reactions, which are pivotal for labeling biomolecules without disrupting biological systems. Researchers frequently search for "Boc-protected amino acid derivatives" or "iodoalkyl reagents for peptide modification," reflecting its relevance in ADC (Antibody-Drug Conjugate) development. The benzyl ester group offers stability during synthesis, while the iodine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings.

The compound’s CAS No. 643044-91-1 is often queried alongside "synthetic applications of N-Boc amino acids" or "iodinated pentanoate derivatives," highlighting its utility in fragment-based drug design. Its compatibility with solid-phase peptide synthesis (SPPS) makes it a staple in laboratories focusing on GPCR-targeting peptides or neuropeptide analogs. Notably, the rise of AI-driven molecular docking studies has increased demand for such tailored intermediates to validate computational predictions experimentally.

From a regulatory perspective, Benzyl N-Boc-3-amino-5-iodopentanoate is classified as a non-hazardous research chemical under standard handling conditions. However, its light-sensitive and moisture-sensitive nature necessitates storage in amber vials under inert atmospheres—a detail often overlooked in "best practices for handling Boc-protected compounds" searches. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, a critical factor given its use in GMP-compliant pharmaceutical manufacturing.

Emerging trends in sustainable chemistry have also spurred interest in optimizing its synthesis routes. Queries such as "green synthesis of iodinated amino acid esters" or "catalyst-free Boc deprotection" reflect this shift. The compound’s multifunctional design allows it to serve as a scaffold for biodegradable polymers, another hot topic in materials science. Furthermore, its application in PET radiotracer development (via iodine-124 labeling) ties into the expanding field of molecular imaging.

In summary, Benzyl N-Boc-3-amino-5-iodopentanoate (CAS No. 643044-91-1) bridges diverse scientific domains, from peptide engineering to cancer therapeutics. Its adaptability to cutting-edge methodologies like CRISPR-Cas9 delivery systems and nanocarrier functionalization ensures its continued prominence in both academic and industrial settings. As researchers increasingly seek "customizable bifunctional linkers," this compound stands out as a critical tool in the modern chemical toolbox.